Cas no 496953-79-8 (L-Proline, L-leucylglycyl-L-lysyl-L-isoleucyl-)

• Product Name: L-Proline, L-leucylglycyl-L-lysyl-L-isoleucyl-
• CAS No: 496953-79-8
• MF: C₂₅H₄₆N₆O₆
• MW: 526.66934633255
• CID: 1525975
• Update Time: 2024-08-23

L-Proline, L-leucylglycyl-L-lysyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-leucylglycyl-L-lysyl-L-isoleucyl-
• L-Proline, L-leucylglycyl-L-lysyl-L-isoleucyl- (9CI)

• Inchi： 1S/C25H46N6O6/c1-5-16(4)21(24(35)31-12-8-10-19(31)25(36)37)30-23(34)18(9-6-7-11-26)29-20(32)14-28-22(33)17(27)13-15(2)3/h15-19,21H,5-14,26-27H2,1-4H3,(H,28,33)(H,29,32)(H,30,34)(H,36,37)/t16-,17-,18-,19-,21-/m0/s1
• InChI Key： WMYKFDKCQDTROR-JLCRNFDHSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 526.34818

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 862.8±65.0 °C(Predicted)
• PSA: 196.95
• pka: 3.43±0.20(Predicted)